Cas no 6912-20-5 ((2,3,4,5,6-pentachlorophenyl) Benzenesulfonate)

• Product Name: (2,3,4,5,6-pentachlorophenyl) Benzenesulfonate
• CAS No: 6912-20-5
• MF: C₁₂H₅Cl₅O₃S
• MW: 406.496297597885
• CID: 1733662
• PubChem ID: 253971
• Update Time: 2025-04-21

(2,3,4,5,6-pentachlorophenyl) Benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (2,3,4,5,6-pentachlorophenyl) Benzenesulfonate
• CTK5C9103
• AR-1K9841
• AC1Q3Q98
• Benzolsulfonsaeure-pentachlorphenylester
• AC1L5P8E
• AG-J-33624
• benzenesulfonic acid pentachlorophenyl ester
• NSC77544
• pentachlorophenyl benzenesulfonate
• NSC-77544
• 6912-20-5
• DTXSID90291723

• Inchi： 1S/C12H5Cl5O3S/c13-7-8(14)10(16)12(11(17)9(7)15)20-21(18,19)6-4-2-1-3-5-6/h1-5H
• InChI Key： LJCUQLCGWDFTPO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1OS(C1C=CC=CC=1)(=O)=O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 405.837254g/mol
• Monoisotopic Mass: 403.840204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 51.8Ų